2-[[[(3-methyl-1-oxobutyl)amino]-sulfanylidenemethyl]amino]-N-phenylbenzamide

• Molecular Formula: C19H21N3O2S
• Molecular Weight: 355.5 g/mol
• IUPAC Name: 2-(3-methylbutanoylcarbamothioylamino)-N-phenylbenzamide
• InChI: InChI=1S/C19H21N3O2S/c1-13(2)12-17(23)22-19(25)21-16-11-7-6-10-15(16)18(24)20-14-8-4-3-5-9-14/h3-11,13H,12H2,1-2H3,(H,20,24)(H2,21,22,23,25)
• InChI Key: AVEPIRUGHKMVQU-UHFFFAOYSA-N
• SMILES: CC(C)CC(=O)NC(=S)NC1=CC=CC=C1C(=O)NC2=CC=CC=C2

Description

2-[[[(3-methyl-1-oxobutyl)amino]-sulfanylidenemethyl]amino]-N-phenylbenzamide is a member of benzamides.

Scientific Research Applications

Synthesis and Characterization

• Synthesis and Thermal Properties : Sulfanilamide derivatives, including structures similar to 2-[[[(3-methyl-1-oxobutyl)amino]-sulfanylidenemethyl]amino]-N-phenylbenzamide, have been synthesized and characterized using techniques such as Infra-Red (IR), Nuclear Magnetic Resonance (NMR), and UV–visible spectra. These compounds show distinct thermal properties, with melting points between 195-227°C and thermal decomposition initiation between 259-271°C (Lahtinen et al., 2014).

Antimicrobial Studies

• Antibacterial and Antifungal Activity : The sulfanilamide derivatives, similar in structure to the compound , have been assessed for their antibacterial and antifungal activities. However, the introduction of the benzene ring to CO–NH group or SO2–NH moiety in these compounds did not show significant antibacterial activity, and none exhibited antifungal activity (Lahtinen et al., 2014).

Chemical Process and Optimization

• Optimization of Synthesis Process : Studies on similar compounds involve optimizing conditions for reactions such as hydrogenation and esterification, achieving high yields under specific conditions. These insights are crucial for the efficient synthesis of these compounds (Bai-cheng, 2009).

Novel Compound Applications

• Psycho- and Neurotropic Properties : Research on derivatives of similar compounds has explored their psycho- and neurotropic properties, identifying specific compounds with potential sedative, anti-amnesic, and antihypoxic effects. Such studies open avenues for the development of psychoactive compounds (Podolsky et al., 2017).

Enzymatic Activity and Antitumor Properties

• Inhibitors of Enzymatic Activity : Compounds structurally similar to this compound have been evaluated as potential inhibitors of enzymes like thymidylate synthase, indicating their potential as antitumor agents (Gangjee et al., 1996).

• Anticancer Activity : Indapamide derivatives, which are structurally related, have shown proapoptotic activity in certain cancer cell lines, highlighting their potential as anticancer agents (Yılmaz et al., 2015).